1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 1-(4-chlorophenyl)-2,5-dimethylpyrrole-3-carbonitrile
• InChI: InChI=1S/C13H11ClN2/c1-9-7-11(8-15)10(2)16(9)13-5-3-12(14)4-6-13/h3-7H,1-2H3
• InChI Key: NNKOFLYZYREQET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)Cl)C)C#N
• Molecular Formula: C13H11ClN2
• Molecular Weight: 230.69 g/mol

Description

1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbonitrile, also known as 4-Chloro-2,5-dimethylpyrrole-3-carbonitrile (4-CPDMPC) is a heterocyclic nitrogen-containing compound with a wide range of applications in the field of scientific research. It is a versatile molecule with a wide range of potential applications in both organic and inorganic chemistry. The compound has been used in the synthesis of a variety of organic compounds, including nitriles, anilines, and amides. It has also been used in the synthesis of a variety of novel heterocyclic compounds, such as pyrroles, pyridines, and quinolines. In addition, 4-CPDMPC has been used in the synthesis of a variety of drugs, including anticonvulsants, antifungals, and anti-inflammatory agents.

Scientific Research Applications

Environmental Impact and Treatment

• Chlorophenols, structurally related to the chlorophenyl group in the compound, are evaluated for their moderate toxic effects to mammalian and aquatic life, with a notable impact on fish upon long-term exposure. These compounds show low persistence when adapted microflora is present but can exhibit moderate to high persistence under certain environmental conditions (K. Krijgsheld & A. D. Gen, 1986).

Supramolecular Chemistry

• Calixpyrroles, which share the pyrrole component with the target compound, are utilized in the construction of supramolecular capsules through self-assembly. These structures demonstrate significant potential in the encapsulation and binding of electron-poor guests, indicating the relevance of pyrrole derivatives in designing molecular receptors and sensors (P. Ballester, 2011).

Organic Pollutants and Endocrine Disruption

• Research on DDT and its metabolites, which share the chlorophenyl group, highlights their role as endocrine disruptors in humans and wildlife. The persistence and bioaccumulation of these compounds through the food chain underline the environmental and health concerns related to chlorophenyl-containing compounds (M. Burgos-Aceves et al., 2021).

Advanced Materials and Dyes

• Pyrrolidine derivatives are explored for their significant applications in drug discovery and materials science, highlighting the versatility and utility of pyrrole-based compounds in developing novel biologically active substances and materials (Giovanna Li Petri et al., 2021).